N-[4-(acetylamino)phenyl]-2-[1-(2-fluorobenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[4-(acetylamino)phenyl]-2-[1-(2-fluorobenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide is a useful research compound. Its molecular formula is C24H21FN4O3 and its molecular weight is 432.455. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Src Kinase Inhibition and Anticancer Activity
The synthesis and evaluation of derivatives similar to N-[4-(acetylamino)phenyl]-2-[1-(2-fluorobenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide have shown promise in inhibiting Src kinase, an enzyme implicated in the progression of several cancers. For instance, the unsubstituted N-benzyl derivative demonstrated inhibitory activities against c-Src kinase and exhibited potential in inhibiting cell proliferation in various human carcinoma cells, including colon, breast, and leukemia cells, thereby suggesting its potential application in cancer therapy (Asal Fallah-Tafti et al., 2011).
Analgesic Properties
Compounds bearing structural similarities to this compound have been synthesized and evaluated for their analgesic properties. Specifically, certain N-(pyridin-4-yl)acetamides with benzyl or 4-fluorobenzyl moieties have shown promising analgesic activities, comparable to reference drugs such as flupirtine, ibuprofen, and diclofenac. This indicates their potential application in pain management (F. Fouchard et al., 2001).
Antiallergic Agents
Research into new N-(pyridin-4-yl)-(indol-3-yl)acetamides, including compounds with structural features similar to the discussed chemical, has led to the discovery of novel antiallergic compounds. These studies have focused on varying the substituents and chain lengths to optimize antiallergic potency, with some derivatives demonstrating significant potency in histamine release assays and other models of allergic response (Cecilia Menciu et al., 1999).
Anticancer Activity
Further research on fluorobenzyl derivatives has explored their utility in cancer treatment. For instance, novel fluoro substituted benzo[b]pyran compounds have been synthesized and evaluated against various human cancer cell lines, showing low-concentration anticancer activity. This line of research highlights the potential application of such compounds in developing new anticancer therapies (A. G. Hammam et al., 2005).
Properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[1-[(2-fluorophenyl)methyl]-7-oxopyrrolo[2,3-c]pyridin-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21FN4O3/c1-16(30)26-19-6-8-20(9-7-19)27-22(31)15-29-13-11-17-10-12-28(23(17)24(29)32)14-18-4-2-3-5-21(18)25/h2-13H,14-15H2,1H3,(H,26,30)(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGDFSZDKYKABAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CN2C=CC3=C(C2=O)N(C=C3)CC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.